Cas no 2757082-48-5 ((3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole)

• Product Name: (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole
• CAS No: 2757082-48-5
• MF: C₁₈H₁₃N₃O
• MW: 287.315323591232
• CID: 5085666
• PubChem ID: 154729040
• Update Time: 2025-10-29

(3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-[(3aS,8aR)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]-1,8-naphthyridine
• (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole
• F77033
• 2757082-48-5
• (3aR,8bS)-2-(1,8-naphthyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• BS-46339

• Inchi： 1S/C18H13N3O/c1-2-6-13-12(4-1)10-15-16(13)21-18(22-15)14-8-7-11-5-3-9-19-17(11)20-14/h1-9,15-16H,10H2/t15-,16+/m1/s1
• InChI Key： OIRGLLQOENPNIY-CVEARBPZSA-N
• SMILES： O1[C@]2([H])CC3=C([C@]2([H])N=C1C1C=CC2C(N=1)=NC=CC=2)C=CC=C3

Computed Properties

• Exact Mass: 287.105862047g/mol
• Monoisotopic Mass: 287.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.4Ų

Additional information on (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole

Research Brief on (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole (CAS: 2757082-48-5)

The compound (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole (CAS: 2757082-48-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its fused indeno-oxazole and naphthyridine moieties, exhibits unique structural and electronic properties that make it a valuable scaffold for drug discovery and development. Recent studies have focused on its potential applications in targeting specific biological pathways, particularly in oncology and infectious diseases.

One of the key areas of interest is the compound's ability to modulate protein-protein interactions (PPIs) and enzyme activity. Preliminary in vitro studies have demonstrated that (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole acts as a potent inhibitor of certain kinases involved in cancer cell proliferation. The compound's binding affinity and selectivity have been evaluated using X-ray crystallography and molecular docking simulations, revealing its interaction with the ATP-binding site of target kinases. These findings suggest its potential as a lead compound for the development of novel anticancer therapeutics.

In addition to its kinase inhibitory activity, recent research has explored the compound's role in antimicrobial applications. A study published in the Journal of Medicinal Chemistry reported that derivatives of (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways.

The synthesis and optimization of (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole have also been a focus of recent investigations. Researchers have developed scalable synthetic routes to produce the compound with high enantiomeric purity, which is critical for its biological activity. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to improve yield and reduce production costs. These advancements are expected to facilitate further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile.

In conclusion, (3aS,8aR)-2-(1,8-Naphthyridin-2-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and broad-spectrum biological activity make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action in greater detail, optimizing its pharmacological properties, and evaluating its efficacy in animal models and clinical trials.